Cas no 90004-93-6 (1-(2-Bromo-4-nitrophenyl)ethanone)

• Product Name: 1-(2-Bromo-4-nitrophenyl)ethanone
• CAS No: 90004-93-6
• MF: C₈H₆BrNO₃
• MW: 244.042141437531
• MDL: MFCD00152297
• CID: 861280
• PubChem ID: 185000
• Update Time: 2024-10-26

1-(2-Bromo-4-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-4-nitrophenyl)ethanone
• acetophenone, 2'-bromo-4'-nitro-
• 1-(2-Bromo-4-nitrophenyl)ethanone (ACI)
• Acetophenone, 2′-bromo-4′-nitro- (7CI)
• 1-(2-Bromo-4-nitro-phenyl)-ethanone
• 1-(2-Bromo-4-nitrophenyl)ethan-1-one
• 2′-Bromo-4′-nitroacetophenone
• AKOS022183069
• EN300-300129
• Ethanone, 1-(2-bromo-4-nitrophenyl)-
• DTXSID20237992
• AS-42944
• MFCD00152297
• 2'-Bromo-4'-nitroacetophenone
• CS-0130102
• GDJSHDDCLWALGA-UHFFFAOYSA-N
• DA-31485
• 90004-93-6
• SCHEMBL74700

• MDL： MFCD00152297
• Inchi： 1S/C8H6BrNO3/c1-5(11)7-3-2-6(10(12)13)4-8(7)9/h2-4H,1H3
• InChI Key： GDJSHDDCLWALGA-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(Br)=CC([N+](=O)[O-])=CC=1

Computed Properties

• Exact Mass: 242.953
• Monoisotopic Mass: 242.953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.637
• Boiling Point: 324.1°C at 760 mmHg
• Flash Point: 149.8°C
• Refractive Index: 1.593